Cas no 2229693-83-6 (3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine)
2229693-83-6 structure
Product Name:3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine
CAS No:2229693-83-6
MF:C8H9FN2
MW:152.168864965439
CID:5768656
PubChem ID:165783809
Update Time:2023-11-15
3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2229693-83-6
- EN300-2005394
- 3-(5-fluoropyridin-3-yl)prop-2-en-1-amine
- 3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine
-
- Inchi: 1S/C8H9FN2/c9-8-4-7(2-1-3-10)5-11-6-8/h1-2,4-6H,3,10H2/b2-1+
- InChI Key: BIUYQRMLHYLQSG-OWOJBTEDSA-N
- SMILES: FC1=CN=CC(=C1)/C=C/CN
Computed Properties
- Exact Mass: 152.07497646g/mol
- Monoisotopic Mass: 152.07497646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 38.9Ų
3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2005394-0.05g |
3-(5-fluoropyridin-3-yl)prop-2-en-1-amine |
2229693-83-6 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-2005394-0.1g |
3-(5-fluoropyridin-3-yl)prop-2-en-1-amine |
2229693-83-6 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-2005394-0.25g |
3-(5-fluoropyridin-3-yl)prop-2-en-1-amine |
2229693-83-6 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-2005394-0.5g |
3-(5-fluoropyridin-3-yl)prop-2-en-1-amine |
2229693-83-6 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-2005394-1.0g |
3-(5-fluoropyridin-3-yl)prop-2-en-1-amine |
2229693-83-6 | 1g |
$1129.0 | 2023-05-31 | ||
| Enamine | EN300-2005394-2.5g |
3-(5-fluoropyridin-3-yl)prop-2-en-1-amine |
2229693-83-6 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-2005394-5.0g |
3-(5-fluoropyridin-3-yl)prop-2-en-1-amine |
2229693-83-6 | 5g |
$3273.0 | 2023-05-31 | ||
| Enamine | EN300-2005394-10.0g |
3-(5-fluoropyridin-3-yl)prop-2-en-1-amine |
2229693-83-6 | 10g |
$4852.0 | 2023-05-31 | ||
| Enamine | EN300-2005394-1g |
3-(5-fluoropyridin-3-yl)prop-2-en-1-amine |
2229693-83-6 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-2005394-5g |
3-(5-fluoropyridin-3-yl)prop-2-en-1-amine |
2229693-83-6 | 5g |
$2858.0 | 2023-09-16 |
3-(5-Fluoropyridin-3-yl)prop-2-en-1-amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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